Cas no 2209112-05-8 (6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride)

• Product Name: 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride
• CAS No: 2209112-05-8
• MF: C₇H₁₁ClF₃N
• MW: 201.617151498795
• MDL: MFCD31691532
• CID: 5070840
• PubChem ID: 136549601
• Update Time: 2026-03-01

6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride
• P19730
• 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane HCl
• 6-(trifluoromethyl)-2-azaspiro[3.3]heptane;hydrochloride
• DB-383056
• 2209112-05-8
• 6-(Trifluoromethyl)-2-azaspiro[3.3]heptanehydrochloride
• MFCD31691532
• CS-0309707
• BS-43400
• AKOS033919865
• EN300-264042
• SY270414
• Z2466331715
• 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride

• MDL： MFCD31691532
• Inchi： 1S/C7H10F3N.ClH/c8-7(9,10)5-1-6(2-5)3-11-4-6;/h5,11H,1-4H2;1H
• InChI Key： AVVDSSASXDVXGP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CC2(CNC2)C1)(F)F

Computed Properties

• Exact Mass: 201.0532115 g/mol
• Monoisotopic Mass: 201.0532115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 201.62

Additional information on 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride

6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride: A Comprehensive Overview

The compound 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride, identified by the CAS number 2209112-05-8, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, nitrogen. The presence of the trifluoromethyl group (-CF₃) introduces significant electronic and steric effects, making this compound a valuable substrate in various chemical and pharmaceutical applications.

Recent studies have highlighted the potential of 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic profiles. The spiro structure provides a rigid framework that can be exploited to optimize drug-target interactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These properties make this compound a promising candidate for use in the treatment of various therapeutic areas, including oncology and central nervous system disorders.

The synthesis of 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride involves a multi-step process that typically begins with the preparation of the spiro intermediate. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of such complex structures with high enantioselectivity, which is crucial for pharmaceutical applications. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution or nucleophilic addition reactions, depending on the specific synthetic pathway employed.

In terms of applications, 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride has been extensively studied as a building block in medicinal chemistry. Its ability to act as a chiral auxiliary or a rigidifying agent has been leveraged in the construction of bioactive molecules with improved potency and selectivity. For instance, recent research has demonstrated its utility in the synthesis of inhibitors for kinases and other enzyme targets, which are critical in disease pathways such as cancer and inflammation.

Beyond its role in drug discovery, 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, where spiro compounds are known to exhibit interesting charge transport characteristics. Additionally, the trifluoromethyl group contributes to thermal stability and resistance to environmental factors, making this compound suitable for high-performance materials.

The environmental impact of 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride has also been a subject of recent research interest. Studies have shown that its degradation under various environmental conditions is influenced by its structural features, particularly the trifluoromethyl group, which can affect biodegradation rates and persistence in ecosystems. Understanding these factors is essential for ensuring sustainable use and minimizing ecological risks associated with this compound.

In conclusion, 6-(Trifluoromethyl)-2-azaspiro[3.3]heptane hydrochloride (CAS No: 2209112-05-8) represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.